1-(4-(Bromomethyl)-2-ethylphenyl)propan-1-one

• Molecular Formula: C12H15BrO
• Molecular Weight: 255.15 g/mol
• IUPAC Name: 1-[4-(bromomethyl)-2-ethylphenyl]propan-1-one
• InChI: InChI=1S/C12H15BrO/c1-3-10-7-9(8-13)5-6-11(10)12(14)4-2/h5-7H,3-4,8H2,1-2H3
• InChI Key: ORFDUHTXYMHCBE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)CBr)C(=O)CC

Description

1-(4-(Bromomethyl)-2-ethylphenyl)propan-1-one (CAS: 1804134-45-9) is an aryl ketone derivative featuring a bromomethyl (-CH₂Br) group at the para position and an ethyl (-C₂H₅) substituent at the ortho position of the phenyl ring. The propan-1-one moiety (R-C(=O)-CH₂-CH₃) provides a three-carbon chain terminated by a ketone group, making this compound a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and pharmaceutical precursor chemistry .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects: Halogen vs. Alkyl Groups

(a) 1-(4-(Chloromethyl)-2-ethylphenyl)propan-1-one (CAS: 1804134-45-9)

• Key Difference : Chloromethyl (-CH₂Cl) substituent instead of bromomethyl.
• Impact :
  • Reactivity : The C-Cl bond is less polarizable than C-Br, reducing nucleophilic substitution (Sₙ2) reactivity compared to the brominated analog .
  • Physical Properties : Lower molecular weight (Cl: 35.45 g/mol vs. Br: 79.90 g/mol) results in differences in boiling point and solubility .

(b) 1-(4-Bromophenyl)propan-1-one (S1g)

• Key Difference : Bromine directly attached to the phenyl ring (C-Br) without a methyl linker.
• Impact :
  • Electronic Effects : The electron-withdrawing bromine alters the ring’s electronic density, affecting electrophilic aromatic substitution (EAS) reactivity.
  • Applications : Used in coupling reactions (e.g., Suzuki-Miyaura) due to aryl bromide functionality .

(c) 1-(4-Methoxyphenyl)propan-1-one (S1a)

• Key Difference : Methoxy (-OCH₃) group at the para position.
• Impact: Electronic Effects: The methoxy group donates electron density via resonance, activating the ring toward EAS. Biological Relevance: Found in synthetic cathinones (e.g., methedrone), highlighting substituent-dependent pharmacological activity .

Chain Length and Functional Group Variations

(a) 1-(4-(Bromomethyl)phenyl)ethan-1-one

• Key Difference: Shorter carbon chain (ethanone vs. propanone).
• Impact :
  • Steric Effects : Reduced steric hindrance facilitates reactions at the ketone group.
  • Synthetic Utility : Used in the synthesis of fused heterocycles (e.g., indazole derivatives) .

(b) 1-Phenylhexan-1-one (S1u)

• Key Difference : Longer aliphatic chain (six carbons).
• Impact :
  • Lipophilicity : Increased hydrophobicity enhances membrane permeability, relevant in drug design .

Positional Isomerism and Steric Effects

(a) (2E)-3-(4-Bromophenyl)-1-(4-methylphenyl)prop-2-en-1-one

• Key Difference : α,β-unsaturated ketone with bromine on the styryl group.
• Impact :
  • Conjugation : Extended π-system enables applications in optoelectronics and photochemistry .

(b) 1-(5-Bromothiophen-2-yl)propan-1-one

• Key Difference : Thiophene ring instead of benzene.
• Impact :
  • Reactivity : Enhanced electron-richness promotes palladium-catalyzed C–H functionalization at the β-position of thiophenes .

Data Table: Comparative Analysis of Key Compounds

Compound Name	CAS Number	Substituents	Molecular Weight (g/mol)	Key Reactivity/Applications
1-(4-(Bromomethyl)-2-ethylphenyl)propan-1-one	1804134-45-9	-CH₂Br (para), -C₂H₅ (ortho)	~273.1	Nucleophilic substitution, drug intermediates
1-(4-(Chloromethyl)-2-ethylphenyl)propan-1-one	1804134-45-9	-CH₂Cl (para), -C₂H₅ (ortho)	~228.7	Less reactive in Sₙ2 vs. bromo analog
1-(4-Bromophenyl)propan-1-one (S1g)	N/A	-Br (para)	~227.1	Suzuki-Miyaura coupling
1-(4-Methoxyphenyl)propan-1-one (S1a)	N/A	-OCH₃ (para)	~164.2	Synthetic cathinone precursor
1-(4-(Bromomethyl)phenyl)ethan-1-one	N/A	-CH₂Br (para)	~213.0	Heterocycle synthesis